Cas no 403836-48-6 (butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate)

• Product Name: butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate
• CAS No: 403836-48-6
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 5923516
• PubChem ID: 3242422
• Update Time: 2025-06-13

butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]thio]-, butyl ester
• butyl 2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylacetate
• BDBM62694
• MLS000085166
• SMR000019706
• SR-01000506736
• CCG-22593
• cid_3242422
• 2-[[2-keto-2-[(5-methylisoxazol-3-yl)amino]ethyl]thio]acetic acid butyl ester
• AKOS024602582
• butyl 2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetate
• CHEMBL1579482
• 403836-48-6
• SR-01000506736-1
• butyl 2-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)acetate
• HMS2391M05
• 2-[[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]thio]acetic acid butyl ester
• butyl 2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxidanylidene-ethyl]sulfanylethanoate
• butyl ({2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetate
• F1016-0496
• butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate

• Inchi： 1S/C12H18N2O4S/c1-3-4-5-17-12(16)8-19-7-11(15)13-10-6-9(2)18-14-10/h6H,3-5,7-8H2,1-2H3,(H,13,14,15)
• InChI Key： NZWSRTLSGNBYFK-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)CSCC(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 468.0±45.0 °C(Predicted)
• pka: 11.92±0.70(Predicted)

Additional information on butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate

Butyl 2-({(5-Methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate: An Overview of CAS No. 403836-48-6

Butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate, with the CAS number 403836-48-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a butyl ester group, a sulfanyl (thioether) linkage, and a 5-methyl-1,2-oxazol-3-yl carbamoyl moiety. These structural elements contribute to its potential biological activities and applications in drug development.

The chemical structure of butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate can be represented as follows: C₁₄H₂₁N₃O₃S. The compound's molecular weight is approximately 307.4 g/mol. The presence of the butyl ester group and the sulfanyl linkage imparts specific physicochemical properties that influence its solubility, stability, and reactivity in various environments.

In recent years, there has been a growing interest in the biological activities of compounds containing 1,2-oxazole moieties due to their potential therapeutic applications. Research has shown that 1,2-oxazoles can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 5-methyl-1,2-oxazol-3-yl carbamoyl group in butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate is particularly noteworthy for its ability to modulate specific biological pathways.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the potential of butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate as an inhibitor of protein-protein interactions (PPIs). The researchers found that this compound effectively disrupted specific PPIs involved in cancer cell signaling pathways. This discovery opens up new avenues for the development of targeted therapies for various types of cancer.

Beyond its potential as a PPI inhibitor, butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The sulfanyl (thioether) linkage in butyl 2-({(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl}sulfanyl)acetate plays a crucial role in its biological activities. Sulfur-containing compounds are known for their redox properties and their ability to interact with thiol groups on proteins. This interaction can lead to changes in protein conformation and function, which may explain the compound's diverse biological effects.

In addition to its therapeutic potential, butyl 2-{(5-methyl-[1,2]oxazol-[3]-yl)-carbonyl-methanethio}-acetic acid butyl ester (an alternative name for the compound) has been studied for its use as a synthetic intermediate in the production of other pharmaceuticals. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules with specific biological activities.

The synthesis of butyl 2-{(5-methyl-[1,2]oxazol-[3]-yl)-carbonyl-methanethio}-acetic acid butyl ester typically involves several steps, including the formation of the butyl ester group, the introduction of the sulfanyl linkage, and the attachment of the 5-methyl-1,2-oxazol-3-ylicarbamoyl moiety. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound on a larger scale.

The safety profile of CAS No. 403836-48-6 is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, butyl 2-{(5-methyl-[1,2]oxazol-[3]-yl)-carbonyl-methanethio}-acetic acid butyl ester (CAS No. 403836--6)) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.